Cas no 1883548-97-7 (MS049 oxalate salt)

• Product Name: MS049 oxalate salt
• CAS No: 1883548-97-7
• MF: C₁₇H₂₆N₂O₅
• MW: 338.398745059967
• CID: 5049924
• Update Time: 2025-11-07

MS049 oxalate salt Chemical and Physical Properties

Names and Identifiers

• MS049 oxalate salt
• N-Methyl-4-(phenylmethoxy)-1-piperidineethanamine oxalate salt
• N-methyl-2-(4-phenylmethoxypiperidin-1-yl)ethanamine;oxalic acid

• Inchi： 1S/C15H24N2O.C2H2O4/c1-16-9-12-17-10-7-15(8-11-17)18-13-14-5-3-2-4-6-14;3-1(4)2(5)6/h2-6,15-16H,7-13H2,1H3;(H,3,4)(H,5,6)
• InChI Key： RWKUVRQLFRJTTR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CCN(CCNC)CC1.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 280
• Topological Polar Surface Area: 99.1

Additional information on MS049 oxalate salt

MS049 Oxalate Salt: A Comprehensive Overview

The MS049 oxalate salt (CAS No. 1883548-97-7) is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, classified as an oxalate salt, belongs to a broader category of metal-organic frameworks (MOFs) and coordination polymers. The oxalate ion (C2O4^2-) serves as a key ligand in the structure of MS049, facilitating the formation of intricate coordination networks with metal ions. Recent studies have highlighted its role in various fields, including catalysis, electronics, and drug delivery systems.

One of the most notable aspects of MS049 oxalate salt is its structural versatility. Researchers have employed advanced characterization techniques such as X-ray diffraction (XRD) and scanning electron microscopy (SEM) to elucidate its crystal structure. These studies reveal that MS049 forms a three-dimensional framework with high porosity, making it an ideal candidate for gas storage applications. The high surface area of this compound is particularly advantageous for adsorbing gases like methane and hydrogen, which are critical for energy storage solutions.

In addition to its structural properties, MS049 oxalate salt exhibits remarkable catalytic activity. Recent experiments have demonstrated its effectiveness as a catalyst in organic transformations, such as the oxidation of alcohols and the synthesis of fine chemicals. The catalytic efficiency of MS049 is attributed to its ability to stabilize reactive intermediates through metal-ligand interactions. This property has led to its exploration in industrial processes, where it could potentially replace traditional catalysts with lower costs and higher sustainability.

The synthesis of MS049 oxalate salt involves a straightforward solvothermal method, which ensures high yield and reproducibility. The reaction typically involves the combination of metal salts with oxalic acid in a polar solvent under controlled temperature conditions. This method not only simplifies the production process but also allows for post-synthesis modifications to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry have further enhanced our understanding of MS049 oxalate salt's electronic structure. Density functional theory (DFT) calculations have provided insights into its electronic conductivity and band gap properties, which are crucial for applications in optoelectronics. These findings suggest that MS049 could be used as a semiconductor material in devices such as photovoltaic cells and light-emitting diodes (LEDs).

Another promising area of research involving MS049 oxalate salt is its potential use in drug delivery systems. The compound's porous structure allows for the encapsulation of bioactive molecules, enabling controlled release over extended periods. Preliminary studies have shown that MS049 can effectively deliver anti-cancer drugs with minimal side effects, making it a viable candidate for targeted therapy.

In conclusion, MS049 oxalate salt (CAS No. 1883548-97-7) represents a versatile compound with multifaceted applications across various scientific domains. Its unique structural properties, catalytic efficiency, and potential for drug delivery make it a subject of intense research interest. As ongoing studies continue to uncover new functionalities, MS049 is poised to play a pivotal role in advancing modern materials science and technology.